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Compound of Interest

Compound Name: Tributyrin

Cat. No.: B1683025 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Tributyrin, offering procedural, step-by-step guidance to ensure

operational safety and proper disposal.

Immediate Safety and Personal Protective Equipment
(PPE)
Tributyrin is generally considered to have low toxicity, but it can cause irritation to the eyes,

skin, and respiratory tract.[1] Therefore, adherence to proper safety protocols is crucial.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.[2] Standard latex gloves may not offer sufficient protection.[2]

Body Protection: A lab coat or other suitable protective clothing should be worn to minimize

skin contact.[1][2]
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Respiratory Protection: Work in a well-ventilated area, preferably under a fume hood, to

avoid inhaling fumes, especially when heating or creating an aerosol.[1][2] If adequate

ventilation is not available, a NIOSH or European Standard EN 149 approved respirator

should be used.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Tributyrin:

Property Value Source

Molecular Formula C₁₅H₂₆O₆ [3]

Molecular Weight 302.36 g/mol [3]

Appearance Colorless, oily liquid [4]

Boiling Point 305 to 310 °C (581 to 590 °F) [5]

Melting Point -75 °C (-103 °F) [5]

Density 1.032 g/cm³ [5]

Flash Point 173 °C (343.4 °F) [1]

Solubility in Water Insoluble [5]

Occupational Exposure Limits Not established [1][6][7][8]

Procedural Guidance: From Handling to Disposal
This section provides a step-by-step plan for the safe handling, storage, and disposal of

Tributyrin in a laboratory setting.

I. Pre-Operational Protocol
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the potential hazards of Tributyrin and any other

chemicals involved.

Gather PPE: Ensure all necessary PPE is readily available and in good condition.
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Locate Safety Equipment: Confirm the location and functionality of the nearest safety

shower, eyewash station, and fire extinguisher.

Prepare Work Area: Work in a well-ventilated area, preferably a chemical fume hood.[2]

Ensure the work surface is clean and uncluttered.

II. Safe Handling Protocol
Dispensing: When transferring Tributyrin, do so carefully to avoid splashing or creating

aerosols.

Heating: If heating is required, use a well-controlled heating method and ensure adequate

ventilation to prevent the accumulation of vapors.

Avoid Incompatibilities: Keep Tributyrin away from strong oxidizing agents.[1]

III. Storage Plan
Container: Store Tributyrin in a tightly closed, properly labeled container.[1]

Location: Keep the container in a cool, dry, and well-ventilated area.[1]

Segregation: Store away from incompatible materials.[1]

IV. Spill Management Protocol
Evacuate: If a significant spill occurs, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or earth.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[1]

Decontamination: Clean the spill area thoroughly with soap and water.

Avoid Drains: Do not allow spilled Tributyrin to enter drains or waterways.[1]
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V. First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If irritation persists, seek medical attention.[1][2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

VI. Disposal Plan
As Tributyrin is not classified as a hazardous waste by the RCRA, specific disposal

regulations are not federally mandated.[1] However, it is crucial to adhere to local and

institutional guidelines for chemical waste disposal.

Waste Collection: Collect all Tributyrin waste, including contaminated materials from spills,

in a designated and properly labeled waste container.

Segregation: Do not mix Tributyrin waste with other chemical waste streams unless

permitted by your institution's waste management plan.

Consult Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office or the relevant local authorities for specific disposal procedures.[9][10] Never

pour chemical waste down the drain unless it is explicitly permitted by these authorities.[11]

Empty Containers: Triple rinse empty Tributyrin containers with a suitable solvent. The

rinsate should be collected as chemical waste. Once cleaned, the container can be disposed

of as regular laboratory glass or plastic waste, after removing or defacing the label.[9]

Visualizing the Workflow for Safe Handling of
Tributyrin

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.lewisu.edu/academics/biology/pdf/Tributyrin.pdf
https://www.lewisu.edu/academics/biology/pdf/Tributyrin.pdf
https://www.chemeo.com/cid/17-972-4/Tributyrin
https://www.lewisu.edu/academics/biology/pdf/Tributyrin.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853942.htm
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.lewisu.edu/academics/biology/pdf/Tributyrin.pdf
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://kingcounty.gov/~/media/services/environment/wastewater/industrial-waste/docs/TechAssistance/SQG_LABS_1.ashx?la=en
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To provide a clear, at-a-glance overview of the safety procedures, the following diagram

illustrates the logical workflow for handling Tributyrin, from initial preparation to final disposal.

1. Preparation

2. Handling

3. Post-Handling & Storage

4. Waste Disposal
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A workflow diagram for the safe handling of Tributyrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lewisu.edu [lewisu.edu]

2. Tributyrin (CAS 60-01-5) - Chemical & Physical Properties by Cheméo [chemeo.com]

3. Tributyrin [webbook.nist.gov]

4. Tributyrin | 60-01-5 [chemicalbook.com]

5. Tributyrin - Wikipedia [en.wikipedia.org]

6. chemos.de [chemos.de]

7. file.medchemexpress.com [file.medchemexpress.com]

8. nj.gov [nj.gov]

9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

10. kingcounty.gov [kingcounty.gov]

11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Tributyrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683025#personal-protective-equipment-for-
handling-tributyrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

